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Compound of Interest

Compound Name: PBI 51

CAS No.: 95343-49-0

Cat. No.: B15570290

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "PBI-51" did not yield a specific compound with sufficient public

data for a technical guide. The following guide focuses on PBI-05204, a closely related and

well-documented investigational botanical drug, to fulfill the user's request for an in-depth

technical analysis of a "PBI" series compound.

Executive Summary
PBI-05204 is a novel, orally administered botanical drug derived from a supercritical CO2

extract of Nerium oleander leaves. Its primary active component is the cardiac glycoside

oleandrin. Preclinical and clinical studies have demonstrated its potential as an anti-cancer

agent, primarily through the inhibition of the PI3K/Akt/mTOR signaling pathway, which is

frequently dysregulated in various human cancers. This document provides a comprehensive

overview of the technical data and experimental methodologies related to PBI-05204.

Mechanism of Action: Inhibition of the
PI3K/Akt/mTOR Signaling Pathway
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PBI-05204 exerts its anti-tumor effects by targeting and down-regulating the PI3K/Akt/mTOR

signaling cascade.[1] This pathway is a critical regulator of cell growth, proliferation, survival,

and apoptosis. In many cancer cells, this pathway is constitutively active, promoting

uncontrolled cell division and resistance to cell death.

PBI-05204 has been shown to decrease the phosphorylation of key downstream effectors of

this pathway, including Akt, mammalian target of rapamycin (mTOR), and the subsequent

downstream proteins S6 ribosomal protein (S6) and 4E-binding protein 1 (4EBP1).[1] By

inhibiting these signaling molecules, PBI-05204 can induce apoptosis and inhibit proliferation in

cancer cells.
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Figure 1: PBI-05204 Mechanism of Action in the PI3K/Akt/mTOR Pathway.
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Preclinical Data
PBI-05204 has demonstrated significant anti-tumor activity in a variety of preclinical cancer

models.

In Vitro Studies
Cell Line

Cancer
Type

Assay Endpoint Result Reference

Panc-1 Pancreatic Proliferation IC50 ~10 µg/ml

CaPanII Pancreatic Proliferation IC50 ~10 µg/ml

U87MG Glioblastoma Proliferation Inhibition
Concentratio

n-dependent
[2]

U251 Glioblastoma Proliferation Inhibition
Concentratio

n-dependent
[2]

T98G Glioblastoma Proliferation Inhibition
Concentratio

n-dependent
[2]

RD
Rhabdomyos

arcoma
Proliferation IC50 4.8 ng/ml [3]

RH30
Rhabdomyos

arcoma
Proliferation IC50 2.2 ng/ml [3]

In Vivo Studies
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Cancer
Model

Treatment Dosage Outcome Result Reference

Panc-1

Orthotopic

(mice)

PBI-05204 20 mg/kg

Tumor

Weight

Reduction

75.8%

decrease vs.

control

Panc-1

Orthotopic

(mice)

PBI-05204 40 mg/kg
Tumor

Incidence

25% with

dissectible

tumors vs.

100% in

control

U87MG

Xenograft

(mice)

PBI-05204
10, 20, 40

mg/kg

Tumor

Weight

Reduction

31.3%,

65.2%, and

78.5%

decrease vs.

control

[4]

U251

Xenograft

(mice)

PBI-05204 +

Radiotherapy
2.5 µg/ml

Tumor

Weight

Reduction

78%

decrease vs.

control

[2]

Clinical Trials
PBI-05204 has been evaluated in Phase I and Phase II clinical trials for patients with advanced

cancers.

Phase I Trial (NCT00554268)
Objective: To determine the maximum tolerated dose (MTD), safety, and pharmacokinetics of

PBI-05204 in patients with advanced solid tumors.

Design: Open-label, dose-escalation study.

Key Findings: PBI-05204 was found to be safe and well-tolerated, with evidence of anti-

tumor activity in heavily pretreated patients.

Phase II Trial in Pancreatic Cancer (NCT02329717)
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Objective: To evaluate the efficacy and safety of PBI-05204 in patients with Stage IV

metastatic pancreatic adenocarcinoma.

Design: Single-arm, open-label study.

Primary Endpoint: Overall Survival (OS).

Results: The study did not meet its primary endpoint for OS. However, one objective

response of 2.6% was observed for 162 days, and the treatment was generally well-

tolerated.[5] The most common treatment-related adverse events were fatigue, nausea,

vomiting, decreased appetite, and diarrhea.[5]

Experimental Protocols
Western Blotting for PI3K/Akt/mTOR Pathway Proteins
This protocol is a synthesized representation based on methodologies described in preclinical

studies of PBI-05204.[1][6]

Cell Lysis:

Treat cancer cell lines (e.g., Panc-1, U87MG) with varying concentrations of PBI-05204 for

a specified duration (e.g., 24 hours).

Wash cells with cold phosphate-buffered saline (PBS).

Lyse the cells in a lysis buffer (e.g., RIPA buffer) supplemented with protease and

phosphatase inhibitor cocktails.

Sonicate the lysates on ice and then centrifuge to pellet cell debris.

Collect the supernatant containing the protein extracts.

Protein Quantification:

Determine the protein concentration of each lysate using a standard protein assay (e.g.,

BCA or Bradford assay).

SDS-PAGE and Protein Transfer:
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Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-

PAGE).

Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose

membrane.

Immunoblotting:

Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or bovine serum

albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody

binding.

Incubate the membrane with primary antibodies specific for the target proteins (e.g.,

phospho-Akt, phospho-mTOR, phospho-S6, phospho-4EBP1, and their total protein

counterparts) overnight at 4°C.

Wash the membrane with TBST to remove unbound primary antibodies.

Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary

antibody that recognizes the primary antibody.

Wash the membrane again with TBST.

Detection:

Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

Visualize the protein bands using a chemiluminescence detection system.

Normalize the levels of phosphorylated proteins to their respective total protein levels.
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Figure 2: Generalized Workflow for Western Blot Analysis.
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In Vivo Xenograft Studies
The following is a general protocol for assessing the anti-tumor efficacy of PBI-05204 in a

mouse xenograft model, based on published studies.[1][2]

Animal Model:

Use immunodeficient mice (e.g., athymic nude or SCID mice).

Acclimate the animals to the facility for at least one week before the experiment.

Tumor Cell Implantation:

Harvest cancer cells (e.g., U87MG) from culture.

Subcutaneously inject a specific number of cells (e.g., 1 x 10^6) into the flank of each

mouse.

Tumor Growth and Treatment Initiation:

Monitor the mice for tumor growth.

Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into

treatment and control groups.

Drug Administration:

Administer PBI-05204 orally via gavage at the desired doses (e.g., 10, 20, 40 mg/kg) daily.

Administer the vehicle control to the control group.

Monitoring and Data Collection:

Measure tumor dimensions with calipers at regular intervals (e.g., twice a week).

Calculate tumor volume using the formula: (length x width²) / 2.

Monitor the body weight and overall health of the mice.
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Study Termination and Tissue Collection:

At the end of the study (e.g., after 4-6 weeks or when tumors in the control group reach a

predetermined size), euthanize the mice.

Excise the tumors and weigh them.

A portion of the tumor tissue can be fixed in formalin for immunohistochemistry or snap-

frozen for molecular analysis.

Immunohistochemistry (IHC) for Proliferation and Angiogenesis Markers:

Embed formalin-fixed, paraffin-embedded tumor sections on slides.

Perform antigen retrieval.

Incubate the slides with primary antibodies against markers of interest, such as Ki-67

(proliferation) or CD31 (angiogenesis).

Use an appropriate secondary antibody and detection system.

Visualize and quantify the staining.
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Figure 3: Workflow for a Typical In Vivo Xenograft Study.
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Conclusion
PBI-05204 is a promising investigational anti-cancer agent with a well-defined mechanism of

action targeting the PI3K/Akt/mTOR pathway. Preclinical studies have consistently

demonstrated its ability to inhibit tumor growth in various cancer models. While a Phase II trial

in metastatic pancreatic cancer did not meet its primary endpoint, the drug was well-tolerated

and showed some signs of clinical activity. Further research is warranted to explore the

therapeutic potential of PBI-05204 in other cancer types and in combination with other anti-

cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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